Cas no 139549-22-7 (2-(chloromethyl)-4-fluoro-1,3-benzoxazole)

2-(chloromethyl)-4-fluoro-1,3-benzoxazole structure
139549-22-7 structure
Product Name:2-(chloromethyl)-4-fluoro-1,3-benzoxazole
CAS No:139549-22-7
MF:C8H5ClFNO
MW:185.582804441452
MDL:MFCD10696622
CID:1275170
PubChem ID:10375163
Update Time:2025-10-05

2-(chloromethyl)-4-fluoro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 2-(chloromethyl)-4-fluoro-
    • 2-(chloromethyl)-4-fluoro-1,3-benzoxazole
    • EN300-1178048
    • SY130193
    • MFCD10696622
    • 2-Chloromethyl-4-fluoro-benzooxazole
    • A922276
    • SCHEMBL9680689
    • 2-(Chloromethyl)-4-fluorobenzoxazole
    • AC4140
    • AB57782
    • 2-(CHLOROMETHYL)-4-FLUOROBENZO[D]OXAZOLE
    • DB-375909
    • 139549-22-7
    • AKOS006303630
    • MDL: MFCD10696622
    • Inchi: 1S/C8H5ClFNO/c9-4-7-11-8-5(10)2-1-3-6(8)12-7/h1-3H,4H2
    • InChI Key: AEOPPVPQYXKXJD-UHFFFAOYSA-N
    • SMILES: ClCC1=NC2C(=CC=CC=2O1)F

Computed Properties

  • Exact Mass: 185.00445
  • Monoisotopic Mass: 185.0043696g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03

2-(chloromethyl)-4-fluoro-1,3-benzoxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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eNovation Chemicals LLC
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Enamine
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139549-22-7 95%
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$165.0 2023-06-08
Enamine
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139549-22-7 95%
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$246.0 2023-06-08
Enamine
EN300-1178048-0.25g
2-(chloromethyl)-4-fluoro-1,3-benzoxazole
139549-22-7 95%
0.25g
$351.0 2023-06-08
Enamine
EN300-1178048-0.5g
2-(chloromethyl)-4-fluoro-1,3-benzoxazole
139549-22-7 95%
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